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Compound of Interest

Compound Name: FPL-55712

Cat. No.: B1673991

For Researchers, Scientists, and Drug Development Professionals

Introduction

FPL-55712 is a classical and potent antagonist of cysteinyl leukotriene receptors (CysLT),
particularly the CysLT1 receptor.[1][2] It is widely utilized in pharmacological research to
investigate the roles of cysteinyl leukotrienes in various physiological and pathological
processes, including asthma, inflammation, and cardiovascular diseases.[1] Proper preparation
of FPL-55712 stock solutions is critical for obtaining accurate, reproducible, and meaningful
results in cell-based assays. These application notes provide detailed protocols for the
preparation, storage, and application of FPL-55712 stock solutions in a cell culture setting.

Physicochemical Properties and Solubility

A thorough understanding of the physicochemical properties of FPL-55712 is essential for its
effective use in experiments. Key quantitative data are summarized in the table below.
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Property Value Source
Molecular Weight 498.52 g/mol [1103114]
Molecular Formula C27H3009 [1103114]
Appearance White to off-white solid [1]
Purity >97% [41[5]
Solubility Soluble to 50 .mM in 100mM 5]
NaOH10 mM in DMSO

Storage (Powder) -20°C for up to 3 years [1]
Storage (in Solvent) -80°C for up to 1 year [1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM FPL-55712 Stock

Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of FPL-55712 in dimethyl

sulfoxide (DMSO). Aseptic techniques should be maintained throughout the procedure to

prevent contamination.

Materials:

FPL-55712 powder

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO), cell culture grade

» Sterile, amber microcentrifuge tubes or vials

o Calibrated analytical balance

o Sterile pipette tips

o \ortex mixer

o Bath sonicator (optional)

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3438394/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4077954/
https://www.researchgate.net/figure/Cysteinyl-leukotriene-receptor-1-CysLT1-signaling-regulates-expression-levels-of-T-cell_fig6_259385544
https://pmc.ncbi.nlm.nih.gov/articles/PMC3438394/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4077954/
https://www.researchgate.net/figure/Cysteinyl-leukotriene-receptor-1-CysLT1-signaling-regulates-expression-levels-of-T-cell_fig6_259385544
https://pmc.ncbi.nlm.nih.gov/articles/PMC3438394/
https://www.researchgate.net/figure/Cysteinyl-leukotriene-receptor-1-CysLT1-signaling-regulates-expression-levels-of-T-cell_fig6_259385544
https://pmc.ncbi.nlm.nih.gov/articles/PMC5900856/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5900856/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3438394/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3438394/
https://www.benchchem.com/product/b1673991?utm_src=pdf-body
https://www.benchchem.com/product/b1673991?utm_src=pdf-body
https://www.benchchem.com/product/b1673991?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Procedure:

o Calculate the required mass of FPL-55712:

o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

» Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)

= Mass (mg) = 0.010 mol/L x 0.001 L x 498.52 g/mol x 1000 mg/g = 4.9852 mg

e Weighing the Compound:

o In a sterile environment (e.g., a biosafety cabinet), carefully weigh approximately 4.99 mg
of FPL-55712 powder and transfer it to a sterile amber vial. The use of an amber vial is
recommended to protect the compound from light.

e Dissolution:

[¢]

Add 1 mL of sterile, anhydrous DMSO to the vial containing the FPL-55712 powder.

[¢]

Tightly cap the vial and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved.

o

If necessary, briefly sonicate the vial in a bath sonicator to aid dissolution.

[e]

Visually inspect the solution to ensure no particulate matter remains. The solution should
be clear.

 Aliquoting and Storage:

o Dispense the 10 mM stock solution into smaller, single-use aliquots in sterile, amber
microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the
compound.

o Label each aliquot clearly with the compound name, concentration, date of preparation,
and solvent.

o Store the aliquots at -80°C for long-term storage (up to 1 year).[1]
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Protocol 2: Preparation of Working Solutions for Cell
Treatment

This protocol outlines the preparation of working solutions from the 10 mM DMSO stock for
treating cells in culture. It is crucial to maintain a low final concentration of DMSO in the cell
culture medium to avoid solvent-induced cytotoxicity.

Materials:

e 10 mM FPL-55712 stock solution in DMSO

e Pre-warmed, sterile cell culture medium

» Sterile pipette tips and microcentrifuge tubes
Procedure:

e Thaw the Stock Solution:

o On the day of the experiment, remove one aliquot of the 10 mM FPL-55712 stock solution
from the -80°C freezer and thaw it at room temperature.

o Serial Dilution:

o Itis highly recommended to perform serial dilutions of the stock solution in fresh, pre-
warmed cell culture medium to achieve the desired final concentrations. Direct dilution of a
highly concentrated stock into a large volume of aqueous medium can cause the
compound to precipitate.

o Example for preparing a 10 uM working solution:

1. Prepare an intermediate dilution by adding 1 pL of the 10 mM stock solution to 999 L of
cell culture medium. This results in a 10 uM intermediate solution.

2. The final DMSO concentration in the culture medium will be 0.1%. This concentration is
generally well-tolerated by most cell lines.

¢ Vehicle Control:
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o Always include a vehicle control group in your experiments. This group should be treated
with the same final concentration of DMSO as the highest concentration of FPL-55712
used in the experiment.

e Cell Treatment:

o Add the appropriate volume of the final working solution to your cell cultures to achieve the
desired experimental concentrations.

Visualizations
Signaling Pathway of FPL-55712 Action

FPL-55712 acts as an antagonist at the Cysteinyl Leukotriene Receptor 1 (CysLT1R), a G
protein-coupled receptor (GPCR).[6] Upon binding of its natural ligands (LTCa4, LTDa, LTEa4),
CysLT1R typically activates Gqg and/or Gi signaling pathways, leading to an increase in
intracellular calcium and other downstream effects that mediate inflammatory responses.[6][7]
FPL-55712 blocks these actions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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